Cas no 2799-86-2 (N-Benzyl-2-oxocyclopentane-1-carboxamide)
2799-86-2 structure
Product Name:N-Benzyl-2-oxocyclopentane-1-carboxamide
CAS No:2799-86-2
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD17011812
CID:1027765
PubChem ID:11790632
Update Time:2025-04-20
N-Benzyl-2-oxocyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-2-oxocyclopentanecarboxamide
- LogP
- N-benzyl-2-oxocyclopentane-1-carboxamide
- CS-0037178
- W13156
- 2-Oxo-cyclopentanecarboxylic acid benzylamide
- AKOS015855327
- 2799-86-2
- DB-031158
- MFCD17011812
- AS-63317
- DTXSID10472870
- CAA79986
- SCHEMBL20292402
- A5361
- N-Benzyl-2-oxocyclopentane-1-carboxamide
-
- MDL: MFCD17011812
- Inchi: 1S/C13H15NO2/c15-12-8-4-7-11(12)13(16)14-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,16)
- InChI Key: JAVBITZFJGUZTL-UHFFFAOYSA-N
- SMILES: O=C1CCCC1C(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 461.194°C at 760 mmHg
- Flash Point: 196.672°C
- Refractive Index: 1.564
- PSA: 46.17
N-Benzyl-2-oxocyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124779-1g |
N-benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 95% | 1g |
$297 | 2021-06-15 | |
| Alichem | A019140266-1g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 1g |
$258.56 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N940547-100mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 100mg |
¥585.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N940547-250mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 250mg |
¥1,053.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N940547-1g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 1g |
¥2,106.00 | 2022-09-01 | |
| Chemenu | CM124779-1g |
N-benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 95% | 1g |
$297 | 2024-07-28 | |
| eNovation Chemicals LLC | D764414-100mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 100mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | D764414-250mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 250mg |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | D764414-1g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 1g |
$500 | 2024-06-07 | |
| eNovation Chemicals LLC | D764414-5g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 5g |
$1465 | 2024-06-07 |
N-Benzyl-2-oxocyclopentane-1-carboxamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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